3-(3,5-difluorophenyl)-1-methyl-1H-pyrazol-5-amine
Overview
Description
The compound “3-(3,5-difluorophenyl)-1-methyl-1H-pyrazol-5-amine” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms . The presence of the 3,5-difluorophenyl group suggests that the compound has fluorine atoms at the 3rd and 5th positions of the phenyl ring .
Molecular Structure Analysis
The molecular structure of “this compound” would likely be determined using techniques such as FT-IR, 1H NMR, 13C NMR and HRMS spectral analysis .Scientific Research Applications
Synthesis and Characterization
Synthesis and Bioactivities of Pyrazole Derivatives The study by Titi et al. (2020) explores the synthesis, characterization, and bioactivities of pyrazole derivatives, including 3-(3,5-difluorophenyl)-1-methyl-1H-pyrazol-5-amine. This compound and its derivatives, identified as L1-L3, were characterized using various spectroscopic methods and single crystal X-ray crystallography. The armed pyrazoles were crystallized in different space groups, and the crystallographic analysis revealed certain geometric parameters. Additionally, the biological activity against breast cancer and microbes was confirmed, indicating potential pharmaceutical applications of these compounds (Titi et al., 2020).
Synthesis of Arylsubstituted Pyrazolo Pyrimidines Xu Li-feng (2011) reported the synthesis and characterization of new 6-arylsubstituted pyrazolo [1,5-a] pyrimidine derivatives. The process involved multiple steps, starting from dichlorobenzyl cyanide and leading to different pyrazolo derivatives. The paper details the synthesis route and the characterization of the final products using IR and 1HNMR, providing a foundation for understanding the chemical structure and potential applications of these compounds (Xu Li-feng, 2011).
Chemical Properties and Applications
Nucleophilic Substitution in Pyrazole Derivatives Dalinger et al. (2013) described the reactivity of 3,4,5-1H-trinitropyrazole and its N-methyl derivative. The study focused on the nucleophilic substitution of the nitro-group in these compounds, leading to various 4-R-3,5-dinitropyrazoles and 5-R-3,4-dinitropyrazoles. This research provides insights into the chemical behavior of pyrazole derivatives, opening doors to their potential functionalization and application in different chemical domains (Dalinger et al., 2013).
Fluorescent Chemosensor for Metal Ions Gao et al. (2018) developed a novel diarylethene containing a 3-(4-methylphenyl)-1H-pyrazol-5-amine, which demonstrated excellent fluorescence sensing ability for Al3+ and Zn2+. This chemosensor could detect these metal ions with a very low detection limit and was successfully applied to actual water samples. The study showcases the potential of pyrazole derivatives in environmental monitoring and analytical chemistry (Gao et al., 2018).
Properties
IUPAC Name |
5-(3,5-difluorophenyl)-2-methylpyrazol-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F2N3/c1-15-10(13)5-9(14-15)6-2-7(11)4-8(12)3-6/h2-5H,13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSTRVVMIEWSJBB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CC(=CC(=C2)F)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201230523 | |
Record name | 3-(3,5-Difluorophenyl)-1-methyl-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201230523 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1019010-72-0 | |
Record name | 3-(3,5-Difluorophenyl)-1-methyl-1H-pyrazol-5-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1019010-72-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(3,5-Difluorophenyl)-1-methyl-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201230523 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.